Cas no 380569-47-1 (2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid)

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid structure
380569-47-1 structure
Product Name:2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
CAS No:380569-47-1
MF:C15H14N2O6S
MW:350.346462726593
CID:843449
PubChem ID:3463484
Update Time:2025-04-19

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-DIMETHYL-5-NITRO-BENZENESULFONYLAMINO)-BENZOIC ACID
    • 2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
    • 380569-47-1
    • AKOS000114857
    • Z56836800
    • G34817
    • J-505741
    • 2-[(3,4-dimethyl-5-nitrobenzene)sulfonamido]benzoic acid
    • CS-0218333
    • AB00712552-01
    • EN300-00626
    • 2-[(3,4-dimethyl-5-nitrophenyl)sulfonylamino]benzoic acid
    • 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoicacid
    • 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoic acid
    • MDL: MFCD03478176
    • Inchi: 1S/C15H14N2O6S/c1-9-7-11(8-14(10(9)2)17(20)21)24(22,23)16-13-6-4-3-5-12(13)15(18)19/h3-8,16H,1-2H3,(H,18,19)
    • InChI Key: SMERULCGQGCLRE-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 350.05725734g/mol
  • Monoisotopic Mass: 350.05725734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 138Ų

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-50mg
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
50mg
¥1382 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-100mg
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
100mg
¥684.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-250mg
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
250mg
¥1141.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-500mg
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
500mg
¥4719 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-1g
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
1g
¥5529 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-2.5g
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
2.5g
¥10860 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-5g
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
5g
¥16044 2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1289003-10g
2-(3,4-Dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 97%
10g
¥27739 2023-02-17
Enamine
EN300-00626-0.05g
2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 95.0%
0.05g
$42.0 2025-02-19
Enamine
EN300-00626-0.1g
2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
380569-47-1 95.0%
0.1g
$66.0 2025-02-19

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd